Cas no 2172225-55-5 (3-(5-tert-butylthiophen-2-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(5-tert-butylthiophen-2-yl)-2-hydroxypropanoic acid
• CAS No: 2172225-55-5
• MF: C₁₁H₁₆O₃S
• MW: 228.307942390442
• CID: 6396101
• PubChem ID: 165503443
• Update Time: 2025-06-08

3-(5-tert-butylthiophen-2-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-tert-butylthiophen-2-yl)-2-hydroxypropanoic acid
• 2172225-55-5
• EN300-1452029

• Inchi： 1S/C11H16O3S/c1-11(2,3)9-5-4-7(15-9)6-8(12)10(13)14/h4-5,8,12H,6H2,1-3H3,(H,13,14)
• InChI Key： PMRIAUOUOBUHDW-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(C)(C)C)CC(C(=O)O)O

Computed Properties

• Exact Mass: 228.08201554g/mol
• Monoisotopic Mass: 228.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.8Ų

Additional information on 3-(5-tert-butylthiophen-2-yl)-2-hydroxypropanoic acid

Introduction to 3-(5-tert-butylthiophen-2-yl)-2-hydroxypropanoic acid (CAS No. 2172225-55-5)

3-(5-tert-butylthiophen-2-yl)-2-hydroxypropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172225-55-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of hydroxyacids functionalized with a thiophene ring, which is a key structural motif in numerous bioactive molecules. The presence of both hydroxyl and carboxylic acid functional groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and polymer chemistry.

The structure of 3-(5-tert-butylthiophen-2-yl)-2-hydroxypropanoic acid features a thiophene ring substituted with a 5-tert-butyl group at the 5-position and a hydroxymethyl group at the 2-position, connected to a propanoic acid moiety. This unique arrangement imparts distinct electronic and steric properties, making it an attractive candidate for various applications. The thiophene core is known for its aromatic stability and ability to participate in π-stacking interactions, which are crucial for molecular recognition processes. Meanwhile, the hydroxyl and carboxylic acid groups provide opportunities for further functionalization via esterification, amidation, or salt formation, enhancing its utility in synthetic chemistry.

In recent years, there has been growing interest in thiophene derivatives due to their role as pharmacophores in medicinal chemistry. The tert-butyl substituent at the 5-position of the thiophene ring not only influences the electronic properties of the molecule but also contributes to its solubility and metabolic stability. These characteristics are particularly valuable in drug design, where optimizing physicochemical properties can significantly impact pharmacokinetic behavior. Additionally, the hydroxypropanoic acid backbone suggests potential applications in polymer chemistry, where such motifs are often incorporated to enhance material properties such as flexibility and biodegradability.

One of the most compelling aspects of 3-(5-tert-butylthiophen-2-yl)-2-hydroxypropanoic acid is its potential as a building block for novel therapeutics. Researchers have explored its derivatives in various therapeutic contexts, including anti-inflammatory, anti-cancer, and antimicrobial applications. For instance, modifications of the hydroxymethyl group have led to compounds with enhanced binding affinity to biological targets. Furthermore, the thiophene scaffold has been extensively studied for its role in developing organic semiconductors and conductive polymers, highlighting the compound's relevance beyond pharmaceuticals.

The synthesis of 3-(5-tert-butylthiophen-2-yl)-2-hydroxypropanoic acid typically involves multi-step organic transformations starting from commercially available precursors such as 2-bromothiophene or tert-butylmagnesium bromide. Advanced synthetic techniques like cross-coupling reactions (e.g., Suzuki-Miyaura or Stille couplings) are often employed to construct the thiophene ring system. The introduction of the hydroxymethyl group can be achieved through reduction of a corresponding ketone or aldehyde derivative. Recent advances in catalytic methods have improved both yield and selectivity in these reactions, making large-scale production more feasible.

In terms of applications, 3-(5-tert-butylthiophen-2-yl)-2-hydroxypropanoic acid has found utility as an intermediate in the preparation of chiral ligands for asymmetric catalysis. The combination of steric hindrance from the tert-butyl group and electronic effects from the thiophene ring allows for precise tuning of catalyst performance. Additionally, its incorporation into polymer matrices has shown promise for developing advanced materials with tailored mechanical and optical properties. These findings underscore the compound's versatility across multiple scientific disciplines.

The pharmaceutical industry has been particularly keen on exploring derivatives of this compound due to their potential bioactivity. Computational modeling studies have predicted that modifications at the hydroxymethyl or carboxylic acid positions could lead to compounds with improved efficacy against targets such as kinases or proteases involved in disease pathways. Experimental validation of these predictions is ongoing, with several research groups reporting promising preliminary results using analogs of this scaffold.

From a materials science perspective, 3-(5-tert-butylthiophen-2-yl)-2-hydroxypropanoic acid contributes to innovation in conductive polymers used in flexible electronics and energy storage devices. Its ability to form π-conjugated systems makes it suitable for incorporation into organic field-effect transistors (OFETs) or dye-sensitized solar cells (DSSCs). By fine-tuning its structure through further derivatization, researchers aim to enhance charge transport properties while maintaining stability under operational conditions.

The environmental impact of utilizing such compounds also warrants consideration. Biodegradability studies suggest that while the thiophene ring is relatively stable under normal conditions, functionalization with hydroxymethyl and carboxylic acid groups can improve compatibility with biological systems upon degradation. This balance between stability and biodegradability makes it an appealing candidate for sustainable applications where both performance and environmental responsibility are paramount.

Future directions for research on 3-(5-tert-butylthiophen-2-yl)-2-hydroxypropanoic acid include exploring its role in drug delivery systems. Nanotechnology-based approaches have been investigated where this compound serves as a precursor for constructing micelles or polymeric nanoparticles capable of encapsulating active pharmaceutical ingredients (APIs). Such systems offer advantages like targeted delivery and controlled release profiles, which could enhance therapeutic outcomes.

In conclusion,3-(5-tert-butylthiophen-2-yl)-2-hydroxypropanoic acid (CAS No. 2172225-55-5) represents a fascinating compound with broad applicability across pharmaceuticals and materials science. Its unique structural features—combining a thiophene core with functionalized hydroxymethyl and carboxylic acid groups—make it a valuable intermediate for further chemical innovation. As research continues to uncover new derivatives and applications, this molecule is poised to play an increasingly significant role in advancing both therapeutic solutions and next-generation materials.